Cas no 63220-48-4 (7-chloro-1-methyl-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 7-chloro-1-methyl-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 63220-48-4
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• MDL: MFCD08755446
• CID: 1087252
• PubChem ID: 11845968
• Update Time: 2025-04-23

7-chloro-1-methyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-1-methylindoline-2,3-dione
• 7-Chloro-1-methyl-1H-indole-2,3-dione
• 7-chloro-1-methyl-1H-indole-2,3-dione(SALTDATA: FREE)
• 7-chloro-1-methylindole-2,3-dione
• 1H-Indole-2,3-dione, 7-chloro-1-methyl-
• 1-methyl-7-chlorolndoline-2,3-dione
• 7-Chlor-1-methyl-indolin-2,3-dion
• 7-chloro-1-methylbenzo[d]azolidine-2,3-dione
• 7-chloro-1-methyl-indoline-2,3-dione
• 7-chloro-N-methylindoline-2,3-dione
• 7-chloro-N-methylisatin
• AGN-PC-00HCWV
• CTK1I7824
• F2141-1293
• N-methyl 7-chloroisatin
• N-methyl-7-chloroisatin
• SureCN3775352
• 7-chloro-1-methyl-2,3-dihydro-1H-indole-2,3-dione
• MFCD08755446
• EN300-238244
• SB65315
• SCHEMBL3775352
• AKOS002668927
• 63220-48-4
• DTXSID90474357
• STK787830
• Z808196196
• CHEMBL2228475
• DB-197403

• MDL： MFCD08755446
• Inchi： 1S/C9H6ClNO2/c1-11-7-5(8(12)9(11)13)3-2-4-6(7)10/h2-4H,1H3
• InChI Key： JRICJMZRQHSQKB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(C(N(C)C=21)=O)=O

Computed Properties

• Exact Mass: 195.00878
• Monoisotopic Mass: 195.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 7-chloro-1-methyl-2,3-dihydro-1H-indole-2,3-dione

7-Chloro-1-methylindoline-2,3-dione (CAS No. 63220-48-4): Properties, Applications, and Market Insights

7-Chloro-1-methylindoline-2,3-dione (CAS No. 63220-48-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic molecule, featuring a chloro-substituted indoline dione core, serves as a key intermediate in the synthesis of bioactive compounds. Its unique structural properties make it valuable for developing novel therapeutic agents, particularly in neurological and metabolic disorder research.

The molecular structure of 7-Chloro-1-methylindoline-2,3-dione consists of a fused bicyclic system with a chloro group at the 7-position and a methyl group at the 1-position. This specific substitution pattern contributes to its distinctive chemical reactivity, making it particularly useful in medicinal chemistry applications. Researchers frequently utilize this compound as a building block for more complex molecules due to its ability to participate in various coupling reactions and its stability under different reaction conditions.

In recent years, the demand for 7-Chloro-1-methylindoline-2,3-dione has increased significantly, driven by growing interest in small molecule drug discovery and central nervous system (CNS) therapeutics. The compound's potential applications in developing treatments for neurodegenerative diseases align with current healthcare trends focusing on aging populations and cognitive health. Many researchers are investigating its derivatives as potential modulators of neurological pathways, particularly in relation to memory enhancement and neuroprotection.

The synthesis of 7-Chloro-1-methylindoline-2,3-dione typically involves multi-step organic transformations starting from commercially available precursors. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient and environmentally friendly routes to this important intermediate. These advancements respond to the pharmaceutical industry's increasing focus on sustainable manufacturing processes and reduced environmental impact.

Analytical characterization of 7-Chloro-1-methylindoline-2,3-dione employs standard techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and confirm its structural identity, which is crucial for its applications in drug development. The compound typically appears as a pale yellow to white crystalline solid with specific solubility characteristics that influence its handling and formulation.

From a commercial perspective, 7-Chloro-1-methylindoline-2,3-dione occupies a niche but growing segment in the fine chemicals market. Suppliers cater primarily to pharmaceutical companies and research institutions engaged in drug discovery programs. The global market for such specialized intermediates reflects broader trends in personalized medicine and targeted therapies, with increasing demand predicted in coming years as more research explores its therapeutic potential.

Quality control standards for 7-Chloro-1-methylindoline-2,3-dione production have become more stringent, mirroring the pharmaceutical industry's emphasis on quality by design (QbD) principles. Manufacturers implement rigorous testing protocols to ensure batch-to-batch consistency, with typical specifications including ≥98% purity by HPLC analysis. These quality measures support the compound's reliable performance in downstream applications and maintain its reputation as a valuable research chemical.

Storage and handling recommendations for 7-Chloro-1-methylindoline-2,3-dione emphasize protection from moisture and light, with suggested storage under inert atmosphere at controlled temperatures. These precautions preserve the compound's stability and extend its shelf life, important considerations for research laboratories and production facilities. Proper material safety data sheets provide comprehensive guidance for safe handling procedures in accordance with global chemical safety standards.

Recent patent literature reveals growing intellectual property activity surrounding 7-Chloro-1-methylindoline-2,3-dione derivatives, particularly in applications related to cognitive enhancement and neurodegenerative disease treatment. This patent landscape reflects the compound's potential value in addressing unmet medical needs in neurology and psychiatry. The emergence of new synthetic methodologies and novel applications continues to expand the scientific and commercial interest in this chemical entity.

Looking forward, 7-Chloro-1-methylindoline-2,3-dione maintains its position as an important tool in medicinal chemistry research. Its versatility as a synthetic intermediate and the therapeutic potential of its derivatives ensure ongoing investigation across academic and industrial laboratories. As drug discovery paradigms evolve toward more targeted approaches, the demand for such specialized building blocks will likely continue its upward trajectory in the pharmaceutical research sector.